Cas no 2228710-73-2 (tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate
• CAS No: 2228710-73-2
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6561341
• PubChem ID: 165834864
• Update Time: 2025-07-02

tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate
• EN300-1894655
• 2228710-73-2

• Inchi： 1S/C11H17N3O3/c1-11(2,3)16-10(15)14-5-7(6-14)8-4-9(12)13-17-8/h4,7H,5-6H2,1-3H3,(H2,12,13)
• InChI Key： ILLKHWVBAVKKQY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2=CC(N)=NO2)C1)=O

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.6Ų

Additional information on tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2228710-73-2)

Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 2228710-73-2), represents a sophisticated molecular structure that combines elements of heterocyclic chemistry with functional groups designed to enhance biological activity. The presence of both tert-butyl and amino substituents, along with the 1,2-oxazol-5-yl and azetidine-1-carboxylate moieties, makes this molecule a promising candidate for further exploration in drug discovery and development.

The tert-butyl group, known for its steric hindrance properties, can influence the reactivity and selectivity of the compound during biochemical interactions. This feature is particularly valuable in medicinal chemistry, where precise control over molecular interactions is often required to achieve desired pharmacological effects. The amino group, on the other hand, serves as a versatile functional handle that can participate in various chemical reactions, including hydrogen bonding and salt formation, which are crucial for drug solubility and bioavailability.

The core structure of Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate incorporates a 1,2-oxazol-5-yl ring system. This heterocyclic moiety is well-documented for its role in enhancing the bioactivity of pharmaceutical compounds. The oxazole ring is particularly interesting due to its ability to engage in multiple binding interactions with biological targets, making it a valuable scaffold for drug design. Furthermore, the azetidine-1-carboxylate component introduces an additional layer of complexity, providing a site for further functionalization and modulating the compound's pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential applications of Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate. These studies have highlighted the compound's potential as a lead molecule for developing novel therapeutic agents. For instance, computational simulations have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The ability to predict such biological activities early in the drug discovery process significantly accelerates the development pipeline.

In vitro studies have begun to unravel the mechanistic aspects of Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate's interactions with biological targets. These investigations have revealed that the compound can modulate key signaling pathways involved in cell proliferation and apoptosis. Specifically, preliminary data suggest that this molecule may interfere with the activity of enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes. Such findings are particularly exciting given the growing interest in targeted therapies that leverage small molecule inhibitors.

The synthesis of Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the oxazole ring and subsequent functionalization to introduce the amino and carboxylate groups. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

The pharmaceutical industry has shown considerable interest in exploring derivatives of Tert-butyl 3-(3-amino-1,2-oxazol-5-y l)azetidine -1-carbox yl ate due to its promising biological profile. Researchers are currently investigating how modifications to the substituents can enhance potency and reduce off-target effects. For example, exploring different alkyl or aryl groups attached to the amino moiety may lead to compounds with improved pharmacological properties. Such modifications are often guided by structure-based drug design principles derived from high-resolution crystal structures of protein-ligand complexes.

The potential therapeutic applications of Tert-butyl 3-(3-amino -1 ,2 -ox az ol -5 -y l) az etidine -1 -car box yl ate are broad and diverse. Early preclinical studies have indicated that this compound may have utility in treating conditions such as inflammation , neurodegenerative diseases , and certain types of cancer . The ability to modulate key biological pathways suggests that it could be developed into a broad-spectrum therapeutic agent. However , further research is needed to fully understand its safety profile and optimal dosing regimens before it can be considered for clinical use.

Regulatory agencies require extensive data on a drug candidate's safety and efficacy before approving it for human use . As such , Tert-but yl 3-(3-amino -1 ,2 -ox az ol -5 -y l ) az etidine -1-car box yl ate is still undergoing rigorous testing in various preclinical models . These studies aim to provide comprehensive information on its pharmacokinetics , pharmacodynamics , toxicity , and immunogenicity . Only after successful completion of these studies can regulatory bodies consider granting approval for clinical trials.

The development of new pharmaceuticals is an iterative process that involves continuous refinement based on experimental data . Tert-but yl 3-(3-amino -1 ,2 -ox az ol -5 -y l ) az etidine -1-car box yl ate exemplifies this principle , as it represents an early stage candidate that will undergo numerous modifications before reaching market readiness . Collaborative efforts between academic researchers , pharmaceutical companies , and regulatory bodies are essential for advancing such candidates through the complex drug development pipeline.